[3-(5-Chloro-4-(2,4-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
[3-(5-Chloro-4-(2,4-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
899400-07-8
VCID:
VC0358162
InChI:
InChI=1S/C24H28ClN3O5/c1-32-16-3-4-17(19(6-16)33-2)27-18-12-26-28(22(31)21(18)25)24-9-14-5-15(10-24)8-23(7-14,13-24)11-20(29)30/h3-4,6,12,14-15,27H,5,7-11,13H2,1-2H3,(H,29,30)
SMILES:
COC1=CC(=C(C=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl)OC
Molecular Formula:
C24H28ClN3O5
Molecular Weight:
473.9g/mol
[3-(5-Chloro-4-(2,4-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid
CAS No.: 899400-07-8
Main Products
VCID: VC0358162
Molecular Formula: C24H28ClN3O5
Molecular Weight: 473.9g/mol
CAS No. | 899400-07-8 |
---|---|
Product Name | [3-(5-Chloro-4-(2,4-dimethoxyanilino)-6-oxo-1(6H)-pyridazinyl)-1-adamantyl]acetic acid |
Molecular Formula | C24H28ClN3O5 |
Molecular Weight | 473.9g/mol |
IUPAC Name | 2-[3-[5-chloro-4-(2,4-dimethoxyanilino)-6-oxopyridazin-1-yl]-1-adamantyl]acetic acid |
Standard InChI | InChI=1S/C24H28ClN3O5/c1-32-16-3-4-17(19(6-16)33-2)27-18-12-26-28(22(31)21(18)25)24-9-14-5-15(10-24)8-23(7-14,13-24)11-20(29)30/h3-4,6,12,14-15,27H,5,7-11,13H2,1-2H3,(H,29,30) |
Standard InChIKey | TXLOSIHBMBAQPZ-UHFFFAOYSA-N |
SMILES | COC1=CC(=C(C=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl)OC |
Canonical SMILES | COC1=CC(=C(C=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)(C4)CC(=O)O)Cl)OC |
PubChem Compound | 4894432 |
Last Modified | Nov 11 2021 |
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